2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H16F3N5OS2/c1-13-20(33-21(27-13)14-3-2-10-26-11-14)17-8-9-19(30-29-17)32-12-18(31)28-16-6-4-15(5-7-16)22(23,24)25/h2-11H,12H2,1H3,(H,28,31)
• InChI Key: RISCOQKIJQBURR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C22H16F3N5OS2
• Molecular Weight: 487.5 g/mol

Description

2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H16F3N5OS2 and its molecular weight is 487.52. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Bioavailability Studies

Compounds with complex structures similar to the one described are often subjects of pharmacokinetic and bioavailability studies. For instance, mirabegron, a β3-adrenoceptor agonist, showcases the importance of understanding absorption, metabolism, and excretion characteristics in humans for effective therapeutic application. Studies on mirabegron indicate the compound's rapid absorption, circulation as unchanged form and metabolites, and excretion mainly as the unchanged form in urine and feces, providing a model for investigating other complex molecules (Takusagawa et al., 2012).

Metabolic Pathway Elucidation

The investigation of metabolic pathways is crucial for understanding the biological impact of novel compounds. Research into heterocyclic amines (HCAs) like PhIP, found in cooked meats, has led to the identification of specific urinary metabolites following consumption, which can inform safety and risk assessments of similar compounds. These studies emphasize the role of diet in exposure and the potential carcinogenicity of HCAs, suggesting avenues for research into the metabolism and safety of new chemical entities (Kulp et al., 2000).

Therapeutic Potential Exploration

Exploring the therapeutic potential of novel compounds is a significant area of scientific research. For example, the study of AR-L 115 BS, a positive-inotropic agent, demonstrates the process of assessing hemodynamic effects and potential for treating cardiac insufficiency. This underscores the potential for novel compounds to be developed into therapeutic agents once their biological activity and safety profiles are thoroughly understood (Wollschläger et al., 1981).

Toxicity and Safety Assessments

Safety and toxicity assessments form the backbone of research applications for new compounds. Studies on the environmental exposure to organophosphorus and pyrethroid pesticides highlight the importance of assessing the extent of exposure, especially in vulnerable populations like children. Such research provides critical data for regulatory decisions and public health policy regarding the use of chemical compounds (Babina et al., 2012).